Cas no 1909316-32-0 (5-thia-8-azaspiro3.6decane)

• Product Name: 5-thia-8-azaspiro3.6decane
• CAS No: 1909316-32-0
• MF: C₈H₁₅NS
• MW: 157.27640080452
• MDL: MFCD29762755
• CID: 5246229
• PubChem ID: 118210367
• Update Time: 2026-03-08

5-thia-8-azaspiro3.6decane Chemical and Physical Properties

Names and Identifiers

• 5-Thia-8-azaspiro[3.6]decane
• 5-thia-8-azaspiro3.6decane

• MDL： MFCD29762755
• Inchi： 1S/C8H15NS/c1-2-8(3-1)4-5-9-6-7-10-8/h9H,1-7H2
• InChI Key： PQCGWMLTPIYQFW-UHFFFAOYSA-N
• SMILES： C1C2(CCNCCS2)CC1

Computed Properties

• Exact Mass: 157.09252066g/mol
• Monoisotopic Mass: 157.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 5-thia-8-azaspiro3.6decane

5-Thia-8-azaspiro[3.6]decane (CAS No. 1909316-32-0): An Emerging Compound in Medicinal Chemistry

5-Thia-8-azaspiro[3.6]decane (CAS No. 1909316-32-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two rings. The presence of a sulfur atom and a nitrogen atom in the spirocyclic structure imparts distinct chemical and biological properties to 5-thia-8-azaspiro[3.6]decane.

The spirocyclic framework of 5-thia-8-azaspiro[3.6]decane offers several advantages in drug design and development. The rigidity and conformational constraints imposed by the spirocyclic structure can enhance the binding affinity and selectivity of the compound for specific biological targets. Additionally, the presence of heteroatoms such as sulfur and nitrogen can modulate the physicochemical properties of the molecule, such as solubility, lipophilicity, and metabolic stability.

Recent studies have explored the potential applications of 5-thia-8-azaspiro[3.6]decane in various therapeutic areas. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are important targets for drug discovery. Research has shown that 5-thia-8-azaspiro[3.6]decane can selectively bind to specific GPCRs, potentially modulating their activity and influencing downstream signaling cascades.

In addition to its potential as a GPCR modulator, 5-thia-8-azaspiro[3.6]decane has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that 5-thia-8-azaspiro[3.6]decane can inhibit key inflammatory mediators, such as cytokines and chemokines, thereby reducing inflammation and tissue injury.

The pharmacokinetic profile of 5-thia-8-azaspiro[3.6]decane has also been studied extensively. Its unique chemical structure allows for favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for effective drug delivery and therapeutic efficacy. In vitro and in vivo studies have shown that 5-thia-8-azaspiro[3.6]decane exhibits good oral bioavailability, low plasma protein binding, and minimal metabolism by cytochrome P450 enzymes.

Safety is a critical consideration in drug development, and preclinical toxicity studies have indicated that 5-thia-8-azaspiro[3.6]decane has a favorable safety profile. Animal models have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters.

The potential applications of 5-thia-8-azaspiro[3.6]decane extend beyond its direct therapeutic effects. The compound's unique structural features make it an attractive scaffold for further chemical modifications and derivatization. Researchers are actively exploring the synthesis of analogs with enhanced potency, selectivity, and pharmacokinetic properties to address unmet medical needs in various disease areas.

In conclusion, 5-thia-8-azaspiro[3.6]decane (CAS No. 1909316-32-0) represents an exciting advancement in medicinal chemistry with promising therapeutic potential. Its unique spirocyclic structure, combined with its favorable biological activities and pharmacokinetic properties, positions it as a valuable candidate for further development in drug discovery programs targeting GPCRs and inflammatory diseases.